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Compound of Interest

Compound Name: (Chloromethyl)trichlorosilane

Cat. No.: B074141 Get Quote

An In-Depth Technical Guide to (Chloromethyl)trichlorosilane (CAS: 1558-25-4)

Introduction
(Chloromethyl)trichlorosilane, identified by the CAS number 1558-25-4, is a bifunctional

organosilicon compound with the chemical formula ClCH₂SiCl₃.[1][2] It is a colorless to pale

yellow liquid with a pungent odor, recognized for its high reactivity.[1] This reactivity stems from

the presence of two distinct functional groups: a chloromethyl group attached to the silicon

atom and three chlorine atoms bonded to the silicon atom. This unique structure makes it a

valuable and versatile intermediate in organic and organosilicon chemistry.

This technical guide provides a comprehensive overview of (Chloromethyl)trichlorosilane for

researchers, scientists, and professionals in drug development and materials science. It covers

its physicochemical properties, reactivity, primary applications, detailed experimental protocols,

and essential safety information.

Physicochemical and Spectroscopic Properties
The fundamental physical and chemical characteristics of (Chloromethyl)trichlorosilane are

summarized below. This data is critical for its handling, storage, and application in experimental

settings.

Physicochemical Data
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Property Value Source(s)

CAS Number 1558-25-4 [1][3]

Molecular Formula CH₂Cl₄Si [1][2]

Molecular Weight 183.92 g/mol [1][4][5]

Appearance
Clear, colorless to pale yellow

liquid
[1][6]

Boiling Point 117-118 °C (at 1013 hPa) [7][8]

Density 1.47 g/cm³ [7][8]

Flash Point 69 °C (156.2 °F) [3][7][8]

Refractive Index 1.463

Solubility

Reacts violently with water and

alcohols. Soluble in solvents

like chloroform, benzene, and

THF.

[2][9]

Spectroscopic Data
Spectroscopic analysis is essential for confirming the identity and purity of

(Chloromethyl)trichlorosilane. While raw spectra are available from various databases, the

expected characteristics are summarized here.
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Spectroscopy Expected Characteristics Source(s)

¹H NMR

A single peak (singlet)

corresponding to the two

protons of the chloromethyl (-

CH₂) group.

[10][11]

¹³C NMR

A single peak corresponding to

the carbon atom of the

chloromethyl (-CH₂) group.

[11]

IR Spectroscopy

Characteristic absorption

bands for Si-Cl and C-Cl bond

stretching.

[10][11]

Mass Spectrometry

A molecular ion peak and

distinct fragmentation pattern

corresponding to the loss of

chlorine and chloromethyl

groups.

[5][10][11]

Synthesis and Reactivity
(Chloromethyl)trichlorosilane's utility is defined by its dual reactivity. The silicon-chlorine

bonds are highly susceptible to nucleophilic attack, particularly by water (hydrolysis), leading to

the formation of silanols and the release of hydrochloric acid.[1][12] The carbon-chlorine bond

in the chloromethyl group allows for a different set of nucleophilic substitution reactions, typical

of alkyl halides.

This dual functionality allows it to act as a bridge between inorganic surfaces (through the

silane group) and organic functional molecules or polymers (through the chloromethyl group).
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Reactants Products

(Chloromethyl)trichlorosilane
ClCH₂SiCl₃

Silanetriol
ClCH₂Si(OH)₃ + HCl

Alkoxysilane
ClCH₂Si(OR)₃ + HCl

Aminosilane
ClCH₂Si(NHR)₃ + HCl

Modified Surface
Surface-O-Si(Cl)₂(CH₂Cl)

H₂O (Water)
Hydrolysis

R-OH (Alcohol) Alcoholysis

R-NH₂ (Amine) Aminolysis

Surface-OH
(e.g., Silica)

Surface Grafting

Click to download full resolution via product page

Caption: Key reactivity pathways of (Chloromethyl)trichlorosilane.

Key Applications
The compound is a cornerstone reagent in several advanced applications.

Precursor in Materials Science: It is widely used to synthesize highly branched

polycarbosilanes, which are precursors to silicon carbide (SiC) ceramics.[13][14] Its role as a

coupling agent helps in forming durable bonds between organic and inorganic materials to

create high-performance composites.[1]
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Surface Modification: (Chloromethyl)trichlorosilane is employed to functionalize surfaces

containing hydroxyl groups, such as silica, glass, and certain polymers.[15][16] This

modification can alter surface properties like hydrophobicity, adhesion, and biocompatibility,

or introduce reactive sites for further chemical transformations.[15][17]

Pharmaceutical and Organic Synthesis: In drug development, it serves as an important

intermediate for synthesizing a range of active molecules, including anticancer, antibiotic,

and antiviral drugs.[18] The chloromethyl group provides a reactive handle for constructing

complex molecular skeletons or introducing specific functionalities through nucleophilic

substitution.[18] It has also been used in the preparation of complex organometallic

structures like ferrocenophane.[13][9]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis of

(Chloromethyl)trichlorosilane and its application in surface modification.

Protocol 1: Synthesis via Liquid-Phase Chlorination of
Methyl Trichlorosilane
This protocol is based on a patented method involving the direct chlorination of methyl

trichlorosilane.[19]

Objective: To synthesize (Chloromethyl)trichlorosilane with high selectivity.

Materials:

Methyl trichlorosilane (CH₃SiCl₃)

Chlorine gas (Cl₂)

Catalyst: A mixture of benzoyl peroxide and ferric chloride[19]

Anhydrous reaction vessel (glass-lined or similar inert material)

Gas inlet tube

Distillation apparatus
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Procedure:

Reactor Setup: Charge the reaction vessel with methyl trichlorosilane and the catalyst

mixture (e.g., a 2:1 weight ratio of ferric chloride to benzoyl peroxide).[19] The reactor should

be equipped with a stirrer, a thermometer, a reflux condenser, and a gas inlet tube that

extends below the liquid surface.

Initiation: Heat the mixture to reflux under an inert atmosphere (e.g., nitrogen).

Chlorination: Introduce a controlled flow of dry chlorine gas into the refluxing mixture. The

reaction is exothermic and the chlorine flow rate must be managed to maintain a steady

reaction temperature.

Monitoring: Monitor the reaction progress using Gas Chromatography (GC) to track the

conversion of methyl trichlorosilane. The goal is to achieve a conversion rate of 70-80% to

maximize the selectivity for the desired monochlorinated product.[19]

Termination: Once the desired conversion is reached, stop the chlorine flow and cool the

reactor.

Purification: Transfer the crude product to a distillation apparatus.

Distill off any unreacted methyl trichlorosilane (boiling point ~66 °C), which can be

recycled.

Collect the product fraction at 117-119 °C.[19]

The high-boiling residue will contain polychlorinated byproducts.

Analysis: Confirm the purity of the collected fraction using GC and spectroscopic methods

(NMR, IR). A purity greater than 99% can be achieved with careful distillation.[19]
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Caption: Workflow for the synthesis of (Chloromethyl)trichlorosilane.
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Protocol 2: General Protocol for Surface Modification of
a Hydroxylated Substrate (e.g., Silica Gel)
This protocol outlines a general method for grafting (Chloromethyl)trichlorosilane onto a

surface rich in hydroxyl groups.

Objective: To functionalize a silica surface with chloromethylsilyl groups.

Materials:

Substrate: Silica gel (or glass slides, silicon wafers)

(Chloromethyl)trichlorosilane

Anhydrous toluene (or other inert, anhydrous solvent)

Triethylamine (optional, as an HCl scavenger)

Anhydrous methanol and acetone (for washing)

Schlenk flask or similar reaction vessel for inert atmosphere operations

Oven for drying

Procedure:

Substrate Preparation: Activate the silica gel by heating at 120-150 °C under vacuum for

several hours to remove physisorbed water. Cool under a dry, inert atmosphere (nitrogen or

argon).

Reaction Setup: In a Schlenk flask under an inert atmosphere, suspend the dried silica gel in

anhydrous toluene.

Silanization:

Prepare a solution of (Chloromethyl)trichlorosilane in anhydrous toluene (e.g., a 1-5%

v/v solution).
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Add the silane solution to the silica suspension. If using, add triethylamine to neutralize the

HCl byproduct.

Stir the mixture at room temperature or with gentle heating (e.g., 50-80 °C) for 2-24 hours.

The reaction time depends on the desired surface coverage.

Washing:

After the reaction, allow the silica to settle and decant the supernatant.

Wash the functionalized silica multiple times with anhydrous toluene to remove unreacted

silane.

Perform a final wash with a polar solvent like anhydrous methanol (to react with any

remaining Si-Cl groups) followed by acetone to facilitate drying.

Curing/Drying: Dry the modified silica gel under vacuum at an elevated temperature (e.g.,

80-110 °C) for several hours to cure the siloxane bonds and remove residual solvent.

Characterization: The resulting surface can be analyzed by techniques such as Fourier-

transform infrared spectroscopy (FTIR) to confirm the presence of alkyl chains, and contact

angle measurements to assess changes in hydrophobicity.
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Caption: General workflow for surface modification using the silane.

Safety and Handling
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(Chloromethyl)trichlorosilane is a hazardous chemical that requires strict safety protocols. It

is corrosive, highly toxic upon inhalation, and reacts violently with water.[3][20][21]

GHS Hazard Information
Pictograms

Signal Word Danger

Hazard Statements

H227: Combustible liquid.[3] H314: Causes

severe skin burns and eye damage.[3][22]

H330: Fatal if inhaled.[3][22] EUH014: Reacts

violently with water.[7][21]

Precautionary Statements

P260: Do not breathe

dust/fume/gas/mist/vapors/spray.[22] P271: Use

only outdoors or in a well-ventilated area.[22]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[3][22]

P284: Wear respiratory protection.[22]

P303+P361+P353: IF ON SKIN (or hair): Take

off immediately all contaminated clothing. Rinse

skin with water/shower.[21] P304+P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing.[22]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3] P310: Immediately call a

POISON CENTER or doctor/physician.[21]

P403+P233: Store in a well-ventilated place.

Keep container tightly closed.[22] P405: Store

locked up.[22]

Handling and Storage
Engineering Controls: Always handle in a chemical fume hood with adequate ventilation.[20]
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Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., neoprene),

tightly sealed safety goggles, a face shield, and protective clothing.[3][23] A NIOSH-

approved respirator with an appropriate cartridge for acid gas is required if exposure limits

are exceeded.[22][23]

Conditions to Avoid: Avoid all contact with water, moisture, and humid air.[20] Keep away

from heat, sparks, open flames, and incompatible materials like strong acids, bases, and

oxidizing agents.[20][21]

Storage: Store in a dry, cool, and well-ventilated "corrosives" area.[20] Keep containers

tightly sealed, preferably under an inert atmosphere (e.g., nitrogen).[21]

First-Aid Measures
Exposure First-Aid Instructions

Inhalation

Immediately remove the victim to fresh air. If

breathing has stopped, provide artificial

respiration. Do not use mouth-to-mouth

resuscitation. Seek immediate medical attention.

[21][22]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing all

contaminated clothing and shoes. Seek

immediate medical attention.[20][22]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[3][20]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the victim is conscious, give small

quantities of water to drink. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[20][21]
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Conclusion
(Chloromethyl)trichlorosilane is a potent and versatile chemical reagent with significant

applications in materials science and synthetic chemistry. Its bifunctional nature allows for a

wide range of chemical transformations, from the creation of advanced polymers to the precise

functionalization of surfaces and the synthesis of pharmaceutical intermediates. However, its

high reactivity and toxicity necessitate rigorous safety precautions and handling procedures. A

thorough understanding of its properties and protocols is essential for its safe and effective use

in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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